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Compound of Interest

Compound Name: MeSA 2-O-b-D-glucoside-d7

Cat. No.: B15553278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the field of metabolomics, accurate and reproducible quantification of small molecules is

paramount for understanding complex biological systems and for the development of new

therapeutics. The use of stable isotope-labeled internal standards is a cornerstone of robust

quantitative mass spectrometry-based metabolomics.[1] Deuterated standards, such as Methyl

Salicylate 2-O-β-D-glucoside-d7 (MeSA 2-O-β-D-glucoside-d7), are chemically almost identical

to their endogenous counterparts, allowing them to mimic the analyte throughout sample

preparation and analysis. This co-elution and similar ionization behavior effectively

compensates for variations in extraction efficiency, matrix effects, and instrument response,

leading to improved accuracy and precision in quantitative results.[1]

MeSA 2-O-β-D-glucoside is a naturally occurring compound in various plants and is involved in

plant defense signaling and systemic acquired resistance.[1][2][3] Its quantification is crucial for

studies in plant biology, agriculture, and natural product drug discovery. This application note

provides a detailed protocol for the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard
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for the accurate quantification of MeSA 2-O-β-D-glucoside in biological samples using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Applications
Plant Metabolomics: Accurate quantification of MeSA 2-O-β-D-glucoside in plant tissues to

study plant-pathogen interactions, stress responses, and signaling pathways.[1][2][3]

Pharmacokinetic Studies: In preclinical and clinical studies of drugs derived from or

interacting with salicylate pathways.

Food and Beverage Quality Control: Analysis of MeSA 2-O-β-D-glucoside in products like

wine, where it can contribute to the flavor and aroma profile.[4]

Natural Product Research: Quantification of MeSA 2-O-β-D-glucoside in herbal extracts and

traditional medicines.

Experimental Protocols
Sample Preparation from Plant Tissue
This protocol is adapted from general plant metabolomics sample preparation procedures and

should be optimized for the specific plant matrix.[5][6][7][8]

Materials:

Plant tissue (e.g., leaves, stems)

Liquid nitrogen

Pre-chilled (-20°C) extraction solvent: 80% methanol in water

MeSA 2-O-β-D-glucoside-d7 internal standard stock solution (1 mg/mL in methanol)

Centrifuge

Syringe filters (0.22 µm)

LC-MS vials
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Procedure:

Flash-freeze approximately 100 mg of fresh plant tissue in liquid nitrogen immediately after

harvesting to quench metabolic activity.

Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic

grinder.

Transfer the powdered tissue to a pre-weighed microcentrifuge tube.

Add 1 mL of pre-chilled 80% methanol.

Spike the sample with the MeSA 2-O-β-D-glucoside-d7 internal standard to a final

concentration of 1 µg/mL.

Vortex the mixture vigorously for 1 minute.

Incubate on ice for 20 minutes, with intermittent vortexing.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Collect the supernatant and transfer it to a new microcentrifuge tube.

For enhanced protein and lipid removal (optional), perform a second extraction of the pellet

with 0.5 mL of the extraction solvent and combine the supernatants.

Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

Store the samples at -80°C until LC-MS/MS analysis.

LC-MS/MS Quantification
This protocol is based on the established methods for the quantification of MeSA 2-O-β-D-

glucoside.[4] Instrument parameters should be optimized for the specific LC-MS/MS system

used.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient:

0-2 min: 5% B

2-10 min: Linear gradient to 95% B

10-12 min: Hold at 95% B

12-12.1 min: Return to 5% B

12.1-15 min: Re-equilibration at 5% B

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-)

Multiple Reaction Monitoring (MRM) Transitions:

The specific precursor and product ions for both the analyte and the deuterated internal

standard need to be determined by direct infusion and optimization on the mass

spectrometer.

Collision Energy (CE): Optimize for each transition.
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Dwell Time: 100 ms

Quantitative Data
The following table provides representative mass-to-charge ratios (m/z) and other parameters

for the quantification of MeSA 2-O-β-D-glucoside using its deuterated internal standard. These

values are illustrative and should be experimentally determined and optimized for the specific

instrumentation used.

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

MeSA 2-O-β-D-

glucoside
313.1 151.0 100 20

MeSA 2-O-β-D-

glucoside-d7
320.1 155.0 100 20

Calibration Curve: A calibration curve should be prepared in the same matrix as the samples

(e.g., blank plant extract) by spiking known concentrations of the non-labeled MeSA 2-O-β-D-

glucoside standard and a constant concentration of the MeSA 2-O-β-D-glucoside-d7 internal

standard. The curve should be linear over the expected concentration range of the analyte in

the samples.
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Caption: Experimental workflow for metabolomics analysis.
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Caption: Methyl Salicylate signaling pathway.

Conclusion
The use of MeSA 2-O-β-D-glucoside-d7 as an internal standard provides a reliable and

accurate method for the quantification of MeSA 2-O-β-D-glucoside in complex biological
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matrices. The protocols outlined in this application note offer a robust starting point for

researchers in various fields, from plant biology to drug development. The implementation of

stable isotope-labeled internal standards is a critical step towards achieving high-quality,

reproducible data in quantitative metabolomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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